2-(4-Bromo-phenoxy)-2-phenyl-ethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Bromo-phenoxy)-2-phenyl-ethylamine is a chemical compound that is a derivative of phenylacetic acid containing a bromine atom in the para position . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound involves a multi-step reaction sequence . One method involves the addition of a bromine atom to phenylacetic acid through electrophilic aromatic substitution . It can also be made by condensing 4-bromobenzyl bromide with sodium cyanide in ethanol, and then hydrolyzing the nitrile with sodium hydroxide .Chemical Reactions Analysis
This compound can undergo various chemical reactions. For instance, a hydrazone derivative, 2-(4-bromophenyl)acetohydrazide, is made by refluxing the methyl ester with hydrazine . Further hydrazone derivatives of 4-bromophenylacetic acid are made by condensing the simple hydrazone with aldehydes, forming a double bond with the second nitrogen .Scientific Research Applications
Beta-Blocker Conformations and Molecular Structure
Research on beta-blocker conformations, including 2-phenoxy ethylamine, provides insight into the molecular conformation and structure of these compounds. Studies have focused on the degree of hydrogen bonding and the rigidity or flexibility in the side chain, which are essential for understanding the pharmacological effects of beta-blockers, including those structurally related to 2-(4-Bromo-phenoxy)-2-phenyl-ethylamine (Macleod & Simons, 2004).
Polymerization Initiators
This compound derivatives have been explored as initiators for atom transfer radical polymerization, highlighting their potential in creating polymers with specific properties. This application is crucial for developing advanced materials with tailored features for various industrial applications (Wang et al., 2005).
Antidepressant Activity
Compounds structurally similar to this compound have been evaluated for their potential antidepressant activity. This research provides a foundation for the development of new therapeutic agents targeting depressive disorders, demonstrating the significance of structural variations in enhancing pharmacological profiles (Yardley et al., 1990).
Enzymatic Reactions
Enantioselective enzymatic acylation of structurally related compounds demonstrates the versatility of biocatalytic processes in producing enantiomerically pure substances. This research underscores the potential of using enzymatic methods for the efficient and environmentally friendly synthesis of pharmaceuticals (Gill et al., 2007).
Environmental Impacts and Water Treatment
The oxidation of bromophenols, related to this compound, during water treatment has been studied to assess the formation of brominated polymeric products. Understanding these reactions is crucial for evaluating the safety and effectiveness of water treatment processes, especially concerning the potential formation of harmful byproducts (Jiang et al., 2014).
Safety and Hazards
The safety data sheet for a similar compound, 2-(4-Bromo-phenoxy)ethanol, indicates that it is harmful if swallowed, harmful in contact with skin, causes skin irritation, causes serious eye irritation, and is harmful if inhaled . It is advised to use this compound only for R&D purposes and not for medicinal, household, or other uses .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with key enzymes in folate metabolism, such as dihydrofolate reductase . This enzyme plays a crucial role in de novo glycine and purine synthesis, and for DNA precursor synthesis .
Mode of Action
For instance, similar compounds have been found to inhibit the activity of enzymes like Dihydrofolate reductase .
Biochemical Pathways
This could lead to downstream effects on processes such as DNA synthesis and repair, methylation of DNA, and synthesis of amino acids .
Result of Action
Based on the potential target of action, it can be inferred that it may lead to changes in dna synthesis and repair, methylation of dna, and synthesis of amino acids .
Properties
IUPAC Name |
2-(4-bromophenoxy)-2-phenylethanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrNO/c15-12-6-8-13(9-7-12)17-14(10-16)11-4-2-1-3-5-11/h1-9,14H,10,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUGYEGJZLMNUKS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CN)OC2=CC=C(C=C2)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.